Cas no 82499-19-2 (N-benzyl-5H-purine-6-sulfonamide)

• Product name: N-benzyl-5H-purine-6-sulfonamide
• CAS No: 82499-19-2
• MF: C₁₂H₁₁N₅O₂S
• MW: 289.31304
• CID: 1806195
• PubChem ID: 5484341

N-benzyl-5H-purine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• alpha-Toluenesulfonamide, N-(purin-6-yl)-
• N-benzyl-5H-purine-6-sulfonamide
• N-benzyl-7H-purine-6-sulfonamide
• NCIOpen2_002804
• NSC-61748
• 1H-Purine-6-sulfonamide, N-(phenylmethyl)-
• NSC 61748
• NSC61748
• DTXSID60231792
• 82499-19-2
• N-(Purin-6-yl)-alpha-toluenesulfonamide

• Inchi： InChI=1S/C12H11N5O2S/c18-20(19,17-6-9-4-2-1-3-5-9)12-10-11(14-7-13-10)15-8-16-12/h1-5,7-8,17H,6H2,(H,13,14,15,16)
• InChI Key： VUSACXIAOWKUCM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CNS(=O)(=O)C2=NC=NC3=C2NC=N3

Computed Properties

• Exact Mass: 289.06334578g/mol
• Monoisotopic Mass: 289.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 0.9